Cas no 154927-05-6 (1H-Imidazole-5-carboxaldehyde,4-nitro-1-(phenylmethyl)-)

• Product Name: 1H-Imidazole-5-carboxaldehyde,4-nitro-1-(phenylmethyl)-
• CAS No: 154927-05-6
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 106778
• PubChem ID: 10966334
• Update Time: 2025-04-18

1H-Imidazole-5-carboxaldehyde,4-nitro-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxaldehyde,4-nitro-1-(phenylmethyl)-
• 3-benzyl-5-nitroimidazole-4-carbaldehyde
• 4-NITRO-1-(PHENYLMETHYL)-1H-IMIDAZOLE-5-CARBOXALDEHYDE
• 1-benzyl-4-nitroimidazole-5-carbaldehyde
• AC-13578
• AKOS015961293
• A806413
• 4-Nitro-1-(phenylmehtyl)-1H-imidazole-5-carboxaldehyde
• DTXSID90450136
• 154927-05-6
• AB24974
• 1-BENZYL-4-NITRO-1H-IMIDAZOLE-5-CARBALDEHYDE

• Inchi： 1S/C11H9N3O3/c15-7-10-11(14(16)17)12-8-13(10)6-9-4-2-1-3-5-9/h1-5,7-8H,6H2
• InChI Key： JIHHSMKAVRMBRP-UHFFFAOYSA-N
• SMILES： O=CC1=C([N+](=O)[O-])N=CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.06447
• Monoisotopic Mass: 231.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 475.2°Cat760mmHg
• Flash Point: 241.2°C
• PSA: 78.03